12-oxo-9Z-dodecenoic acid
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12-Oxo-9Z-dodecenoic acid, also known as 9-Dodecenoic acid, 12-oxo-, (Z)-, (9Z)-12-Oxo-9-dodecenoic acid, 12-Oxo-dodec-cis-9-enoic acid, or 12-Oxo-cis-9-dodecenoic acid, is a fatty acid found in soybeans []. Research suggests it's a metabolite of both linolenic and linoleic acids, which are essential fatty acids found in many plants and play a role in human health [, ]. Here's a breakdown of some areas where 12-oxo-9Z-dodecenoic acid is being investigated:
12-oxo-9Z-dodecenoic acid, also known as 12-oxo-cis-dodec-9-enoic acid, is a fatty acid characterized by a carbon chain of twelve carbons with a double bond at the ninth position and a ketone group at the twelfth carbon. Its molecular formula is C₁₂H₂₀O₃, and it is classified as an omega-oxo fatty acid. This compound is primarily found in various plant extracts, especially in soybean, and acts as a metabolite of linolenic and linoleic acids .
This compound exhibits notable biological activities. It plays a significant role in plant stress responses, particularly through the hydroperoxide lyase pathway, which produces various aldehydes and contributes to the plant's defense mechanisms . Furthermore, 12-oxo-9Z-dodecenoic acid has been studied for its potential applications in agriculture as a signaling molecule that can influence plant growth and development.
The applications of 12-oxo-9Z-dodecenoic acid are diverse:
- Agricultural Signaling: It serves as a signaling molecule that can modulate plant responses to environmental stresses.
- Flavoring Agents: Due to its unique aroma profile, it may be used in food flavoring.
- Pharmaceuticals: Research is ongoing into its potential therapeutic roles due to its biological activity.
Interaction studies have shown that 12-oxo-9Z-dodecenoic acid interacts with various biological systems. Its role in signaling pathways within plants indicates potential interactions with receptors responsible for stress response mechanisms. Additionally, studies suggest it may influence metabolic pathways related to lipid metabolism in both plants and animals .
Several compounds share structural similarities with 12-oxo-9Z-dodecenoic acid. Here are some notable examples:
| Compound Name | Structure Characteristics | Unique Features |
|---|---|---|
| 9Z-Dodecenoic Acid | C₁₂H₂₂O₂; contains a double bond at position 9 | Commonly found in natural oils; less oxidized |
| Linoleic Acid | C₁₈H₃₄O₂; contains two double bonds | Essential fatty acid; crucial for human health |
| 12-Hydroxydecanoic Acid | C₁₂H₂₄O₃; contains a hydroxyl group | Involved in various biochemical processes |
| 13-Hydroperoxy-9Z-dodecenoic Acid | C₁₂H₂₄O₄; contains hydroperoxide functionality | Precursor to several flavor compounds |
12-oxo-9Z-dodecenoic acid is unique due to its specific ketone functional group and its role as a metabolite within plant stress responses, distinguishing it from other similar compounds that may not possess these characteristics.
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